Cas no 5616-51-3 (2-Methyl-1,3-dithiolane)
2-Methyl-1,3-dithiolane structure
Product Name:2-Methyl-1,3-dithiolane
CAS No:5616-51-3
MF:C4H8S2
MW:120.236318588257
MDL:MFCD01729666
CID:85404
Update Time:2026-05-14
2-Methyl-1,3-dithiolane Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1,3-dithiolane
- 1,3-dithia-2-methylcyclopentane
- 1,3-DITHIOLANE,2-METHYL
- 2-Methyl-1,3-dithiacyclopentane
- 2-Methyl-1,3-dithiolan
- 2-methyl-1,3-thiolane
- Acetaldehyd-ethylen-di-thioacetal
- EINECS 227-038-2
- FEMA No. 3705
-
- MDL： MFCD01729666
- Inchi： InChI=1S/C4H8S2/c1-4-5-2-3-6-4/h4H,2-3H2,1H3
- InChI Key： CARJCVDELAMAEJ-UHFFFAOYSA-N
- SMILES： CC1SCCS1
Computed Properties
- Exact Mass: 120.00700
- Monoisotopic Mass: 120.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 38.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 50.6A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.15
- Boiling Point: 40°C/2mmHg
- Flash Point: >100°(212°F)
- Refractive Index: 1.561
- PSA: 50.60000
- LogP: 1.81240
- Solubility: Not determined
- FEMA: 3705 | 2-METHYL-1,3-DITHIOLANE
2-Methyl-1,3-dithiolane Security Information
- Hazard Category Code： 20/21/22
- Safety Instruction： S23; S36/37/39; S45
- RTECS：JP1163000
- TSCA：Yes
- Risk Phrases：R20/21/22
2-Methyl-1,3-dithiolane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-1,3-dithiolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS001515-250MG |
2-Methyl-1,3-dithiolane |
5616-51-3 | Aldrich | 250MG |
735.61 | 2021-05-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23372-5g |
2-Methyl-1,3-dithiolane, 99% |
5616-51-3 | 99% | 5g |
￥666.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23372-25g |
2-Methyl-1,3-dithiolane, 99% |
5616-51-3 | 99% | 25g |
￥2447.00 | 2023-03-15 | |
| abcr | AB131940-5 g |
2-Methyl-1,3-dithiolane, 99%; . |
5616-51-3 | 99% | 5g |
€76.40 | 2023-05-10 | |
| abcr | AB131940-25 g |
2-Methyl-1,3-dithiolane, 99%; . |
5616-51-3 | 99% | 25g |
€203.00 | 2023-05-10 | |
| abcr | AB131940-5g |
2-Methyl-1,3-dithiolane, 99%; . |
5616-51-3 | 99% | 5g |
€76.30 | 2025-02-16 | |
| abcr | AB131940-25g |
2-Methyl-1,3-dithiolane, 99%; . |
5616-51-3 | 99% | 25g |
€201.00 | 2025-02-16 | |
| 1PlusChem | 1P003I1O-1g |
2-METHYL-1,3-DITHIOLANE |
5616-51-3 | 98% | 1g |
$29.00 | 2023-12-16 | |
| 1PlusChem | 1P003I1O-5g |
2-METHYL-1,3-DITHIOLANE |
5616-51-3 | 98% | 5g |
$51.00 | 2023-12-16 | |
| 1PlusChem | 1P003I1O-25g |
2-METHYL-1,3-DITHIOLANE |
5616-51-3 | 95% | 25g |
$126.00 | 2023-12-16 |
2-Methyl-1,3-dithiolane Related Literature
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1. Stereoselectivity during fungal sulphoxidations of 1,3-dithiolanesBarbara J. Auret,Derek R. Boyd,Robert Dunlop,Alex F. Drake J. Chem. Soc. Perkin Trans. 1 1988 2827
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2. Reactions of 1,3-dithiolane 1,3-dioxides with nucleophilesWen-Chih Chou,Sheng-Ann Yang,Jim-Min Fang J. Chem. Soc. Perkin Trans. 1 1994 603
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3. Reactions of 1,3-dithiolane 1,3-dioxides with nucleophilesWen-Chih Chou,Sheng-Ann Yang,Jim-Min Fang J. Chem. Soc. Perkin Trans. 1 1994 603
-
4. The effect of the ring size of the dithiolato leaving group on the orientation of β-elimination in the nickel-catalysed alkenation of cyclic dithioacetals with Me2SiCH2MgClKen-Tsung Wong,Zhi-Jie Ni,Tien-Yau Luh J. Chem. Soc. Perkin Trans. 1 1991 3113
-
Lei Yu,Guo-Qiao Lai,Pinglu Zhang,Ze Li,Tien-Yau Luh RSC Adv. 2022 12 9653
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